Lead(II) sulfate

• IUPAC Name: lead(2+);sulfate
• InChI: InChI=1S/H2O4S.Pb/c1-5(2,3)4;/h(H2,1,2,3,4);/q;+2/p-2
• InChI Key: KEQXNNJHMWSZHK-UHFFFAOYSA-L
• Canonical SMILES: [O-]S(=O)(=O)[O-].[Pb+2]
• Molecular Formula: PbSO4, O4PbS
• DSSTOX Substance ID: DTXSID50883502
• Molecular Weight: 303 g/mol
• Physical Description: Lead sulfate appears as a white crystalline solid. Insoluble in water and sinks in water. Contact may irritate skin, eyes, and mucous membranes. May be mildly toxic by ingestion, inhalation and skin absorption. Used to make other chemicals. Use: in lithography, battery acid solution treated fabrics, used in varnishes., Water or Solvent Wet Solid, Dry Powder; Dry Powder, Water or Solvent Wet Solid; Water or Solvent Wet Solid, Dry Powder, Water or Solvent Wet Solid; Liquid, Other Solid; Other Solid, White powder that is insoluble in water; [CAMEO]
• Solubility: In water, 0.0404 g/100 mL at 25 °C; slightly soluble in alkaline solutions., Soluble in about 2225 parts water; more soluble in nitric acid; soluble in sodium hydroxide, ammonium acetate or tartrate solution; soluble in concentrated hydriodic acid; insoluble in alcohol., In water, 32 mg/L at 15 °C
• Density: 6.2 at 68 °F (USCG, 1999) - Denser than water; will sink, 6.2 g/cu cm
• Color/Form: White, heavy crystal powder, White monoclinic or rhombic crystals
• CAS No.: 7446-14-2; 15739-80-7, 7446-14-2, 15739-80-7, 52732-72-6, 90583-07-6
• Melting Point: 2138 °F (USCG, 1999), 1170 °C

Description

Lead(II) sulfate, also known as this compound, is a white crystalline solid with the chemical formula PbSO₄. It is commonly found in nature as the mineral anglesite. This compound is poorly soluble in water and is often encountered in the plates of lead-acid batteries, where it forms during the discharge process. This compound is also known by other names such as fast white, milk white, and sulfuric acid lead salt .

Preparation Methods

Synthetic Routes and Reaction Conditions: Lead(II) sulfate can be synthesized through various methods. One common laboratory method involves the precipitation reaction between lead(II) nitrate and potassium sulfate: [ \text{Pb(NO}_3\text{)}_2 (\text{aq}) + \text{K}_2\text{SO}_4 (\text{aq}) \rightarrow \text{PbSO}_4 (\text{s}) + 2\text{KNO}_3 (\text{aq}) ] In this reaction, lead(II) nitrate and potassium sulfate are dissolved in water and mixed together, resulting in the formation of lead sulfate as a precipitate .

Industrial Production Methods: In industrial settings, lead sulfate is often produced as a byproduct in the recycling of lead-acid batteries. During the discharge of these batteries, lead dioxide and metallic lead react with sulfuric acid to form lead sulfate. The lead sulfate can then be recovered and processed further .

Chemical Reactions Analysis

Types of Reactions: Lead(II) sulfate undergoes various chemical reactions, including:

Precipitation: this compound precipitates from solutions containing lead(II) ions and sulfate ions.

Reduction: this compound can be reduced to lead sulfide or metallic lead using reducing agents such as carbon or hydrogen.

Decomposition: At high temperatures, lead sulfate decomposes to form lead oxide and sulfur dioxide.

Common Reagents and Conditions:

Sulfuric Acid: Used to precipitate lead sulfate from lead(II) ion solutions.

Carbon: Used as a reducing agent in the reduction of lead sulfate to lead sulfide.

Hydrogen: Can also be used as a reducing agent to convert lead sulfate to metallic lead.

Major Products Formed:

Lead Sulfide (PbS): Formed during the reduction of lead sulfate with carbon.

Lead Oxide (PbO): Formed during the thermal decomposition of lead sulfate.

Sulfur Dioxide (SO₂): Released during the thermal decomposition of lead sulfate

Scientific Research Applications

Lead(II) sulfate has several scientific research applications, including:

Chemistry: Used as a precursor in the synthesis of other lead compounds.

Biology: Studied for its toxicological effects on living organisms.

Medicine: Investigated for its potential use in medical imaging and radiation therapy.

Industry: Widely used in the production of lead-acid batteries, where it plays a crucial role in the electrochemical reactions that occur during battery operation

Mechanism of Action

The mechanism of action of lead sulfate primarily involves its role in lead-acid batteries. During the discharge process, lead sulfate forms on the battery plates, leading to a decrease in the battery’s capacity. When the battery is recharged, the lead sulfate is converted back to lead dioxide and metallic lead, restoring the battery’s capacity. The molecular targets and pathways involved in this process include the electrochemical reactions between lead, lead dioxide, and sulfuric acid .

Comparison with Similar Compounds

Lead(II) sulfate can be compared with other similar compounds such as:

Lead(II) Chloride (PbCl₂): Unlike lead sulfate, lead(II) chloride is more soluble in water and forms white precipitates with chloride ions.

Lead(II) Nitrate (Pb(NO₃)₂): This compound is highly soluble in water and is often used as a precursor in the synthesis of lead sulfate.

Lead(II) Carbonate (PbCO₃):

This compound is unique due to its poor solubility in water and its significant role in the operation of lead-acid batteries. Its stability and insolubility make it an ideal compound for use in battery electrodes, where it can undergo reversible electrochemical reactions without dissolving in the electrolyte solution.

Synthesis routes and methods

Procedure details

Australian Pat. No. 28,957, (1971) describes a method of precipitating lead chloride from brine solution by cooling followed by reacting said lead chloride with water and calcium sulphate to produce a lead sulphate precipitate and calcium chloride solution. Although low chloride levels in the lead sulphate were obtainable with rigorous washing, the product is again suitable to lead smelters in limited quantities and must be treated on a sinter machine to remove sulphur before the blast. Capital and operating costs are projected to be high for the process since the brine solution must be heated for high lead solubility and then cooled for lead chloride precipitation.

Customer Q & A

Q1: What are the effects of different electrolyte compositions on lead sulfate formation and battery performance?

A2: Electrolyte composition plays a crucial role in lead sulfate formation and battery performance. Studies have shown that acidic ammonium sulfate electrolytes (0.5 mol dm-3, pH 2.0) result in higher charge delivery over multiple cycles compared to other sulfate-based electrolytes. [] This improved performance is attributed to the formation of larger lead sulfate crystals, which exhibit a less passivating effect. []

Q2: Can you explain the role of additives like tetrabasic lead sulfate (4BS) in improving the performance of lead-acid batteries?

A3: Tetrabasic lead sulfate (4BS) is a common additive in lead-acid battery pastes. It helps prevent premature capacity loss and failure of the positive active material, ultimately extending battery life. [] The exact mechanism of 4BS is still under investigation, but it is believed to influence the morphology and properties of the lead dioxide active material during battery formation and cycling. [, ]

Q3: How do different synthesis methods affect the properties of tetrabasic lead sulfate for battery applications?

A4: The synthesis method can significantly influence the purity, particle size, and electrochemical performance of tetrabasic lead sulfate used in batteries. A study highlighted a method using lead powder or lead oxide with sulfuric acid to create a more uniform, high-purity product. [] This method allows battery manufacturers greater control over production and improves the battery's cycle life by minimizing the negative effects of residual lead and sulfate ions. []

Q4: What is the crystal structure of tetrabasic lead sulfate and its relationship to other lead compounds in batteries?

A5: Tetrabasic lead sulfate (4PbO.PbSO4) possesses a structure closely related to tetragonal lead oxide (PbO), with one of the six lead sites occupied by a sulfate group. [] This structural similarity to other lead compounds like tribasic lead sulfate (3PbO.PbSO4.H2O) and PbO suggests potential structural control during battery reactions, influencing the final product characteristics. []

Q5: What are the primary challenges associated with recycling lead from spent lead-acid batteries?

A6: The dominant presence of lead sulfate in spent lead-acid batteries poses a significant challenge for recycling. Efficiently separating and recovering lead from the sulfate matrix is crucial for both economic and environmental reasons. [] Traditional methods often involve high energy consumption and generate hazardous byproducts. []

Q6: How can hydrometallurgical processes be applied to recover lead from lead sulfate-rich waste?

A7: Hydrometallurgical methods offer a promising avenue for lead recovery from lead sulfate-rich waste. One approach involves converting lead sulfate to lead oxalate using oxalate-bearing solutions like oxalic acid or potassium oxalate. [] This method is advantageous as it is environmentally friendly, eliminates the need for additional reductants, and exhibits a strong thermodynamic driving force for the conversion. []

Q7: What other methods are being explored for the efficient and environmentally friendly recovery of lead from waste materials?

A8: Research is ongoing to develop sustainable and efficient methods for lead recovery. One study focuses on a wet process using a sulfate-containing alkaline solution to transform lead sulfate into basic lead sulfates, specifically tribasic lead sulfate and tetrabasic lead sulfate, which are suitable for direct use in new lead-acid batteries. [] This method offers a more environmentally friendly alternative to traditional processes. []

Q8: What are the known toxic effects of lead exposure, and how does lead sulfate contribute to these effects?

A9: Lead exposure can lead to various health problems, including neurological, cardiovascular, and hematological issues. [, ] Lead sulfate, like other lead compounds, exhibits toxicity due to the release of lead ions. [] These ions can interfere with essential biological processes and accumulate in various organs, leading to adverse health effects.

Q9: How does the route of exposure influence the toxicity of lead sulfate?

A10: A study comparing different routes of exposure for lead compounds, including lead sulfate, revealed that intratracheal instillation resulted in more significant pneumotoxic and hematotoxic effects compared to lead-containing particulate matter (PM2.5). [] This highlights the importance of considering exposure pathways when assessing the risks associated with lead compounds. []